2-[(4aR*,7aS*)-4-[(2-methyl-1-benzofuran-5-yl)carbonyl]-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]ethanol

• IUPAC Name: [(4aR,7aS)-1-(2-hydroxyethyl)-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(2-methyl-1-benzofuran-5-yl)methanone
• InChI: InChI=1S/C18H22N2O5S/c1-12-8-14-9-13(2-3-17(14)25-12)18(22)20-5-4-19(6-7-21)15-10-26(23,24)11-16(15)20/h2-3,8-9,15-16,21H,4-7,10-11H2,1H3/t15-,16+/m1/s1
• InChI Key: WNSNWYIXTCLUHM-CVEARBPZSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)N3CCN(C4C3CS(=O)(=O)C4)CCO
• Isomeric SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)N3CCN([C@H]4[C@@H]3CS(=O)(=O)C4)CCO
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

The molecule belongs to a complex class of organic compounds featuring a benzofuran moiety, which is known for its significance in pharmaceutical chemistry due to its presence in compounds with various biological activities. The specific structure of this molecule suggests a potential for diverse chemical reactions and properties, making it a candidate for further study in synthetic and medicinal chemistry.

Synthesis Analysis

Synthesizing complex molecules like this typically involves multi-step chemical reactions, starting with the construction of the benzofuran core, followed by functional group modifications and the introduction of the thieno[3,4-b]pyrazin moiety. Such syntheses require precise conditions, including the use of specific reagents, catalysts, and solvents to achieve the desired structure with high yield and purity.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings, including benzofuran and thieno[3,4-b]pyrazin, which are known for their unique chemical and physical properties. Advanced analytical techniques like X-ray diffraction and spectral analyses (NMR, IR, Mass spectrometry) are crucial for confirming the structure, configuration, and conformation of such complex molecules.

Chemical Reactions and Properties

This compound's reactivity is influenced by its functional groups and the electronic nature of its heterocyclic systems. It may undergo reactions typical of benzofurans and pyrazines, such as nucleophilic substitutions, electrophilic aromatic substitutions, and cycloadditions. Its chemical properties are also defined by the presence of these heterocycles, offering sites for further functionalization.

Physical Properties Analysis

The physical properties, including melting point, solubility, and crystallinity, depend on the molecule's precise structural features. These properties are essential for understanding the compound's behavior in different environments and for its formulation in potential applications.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards various reagents, are pivotal for designing synthetic pathways and predicting the molecule's behavior in biological systems. The presence of electron-rich and electron-deficient sites within the molecule dictates its participation in chemical reactions.

References:

• For detailed synthesis methods and structural analysis, studies like those by Abdel-Wahab et al. (2023) on benzofuran derivatives provide insights into similar complex molecules (Bakr F. Abdel-Wahab et al., 2023).
• The chemical and physical properties analysis can be supported by studies like the one on catalytic synthesis of benzofuran derivatives, indicating the reactivity and potential applications of such molecules (A. Bacchi et al., 2004).